Cas no 311328-27-5 (1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione)

• Product Name: 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione
• CAS No: 311328-27-5
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 6039004
• PubChem ID: 2244282
• Update Time: 2025-06-10

1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione
• 1,3-dimethyl-5-[(4-morpholin-4-ylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-[[4-(4-morpholinyl)phenyl]methylene]-
• CCG-7811
• 311328-27-5
• CBMicro_019857
• AKOS000448082
• F1677-0361
• 1,3-dimethyl-5-(4-morpholinobenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• 1,3-dimethyl-5-[(4-morpholinophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• BIM-0019908.P001
• Z44299049

• Inchi： 1S/C17H19N3O4/c1-18-15(21)14(16(22)19(2)17(18)23)11-12-3-5-13(6-4-12)20-7-9-24-10-8-20/h3-6,11H,7-10H2,1-2H3
• InChI Key： QQXBNNQSGOZUFL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)/C(=C/C2=CC=C(N3CCOCC3)C=C2)/C(=O)N1C

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione

Comprehensive Overview of 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione (CAS No. 311328-27-5)

The compound 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione (CAS No. 311328-27-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the morpholin-4-yl and diazinane-trione moieties, make it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to interact with biological targets through hydrogen bonding and π-stacking interactions.

In recent years, the demand for novel heterocyclic compounds like 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. This compound’s CAS No. 311328-27-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its structural complexity and functional versatility align with current trends in small-molecule drug development and targeted therapy, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in central nervous system (CNS) drug design. The morpholin-4-yl group is a common pharmacophore in CNS-active drugs, known for enhancing blood-brain barrier permeability. Coupled with the diazinane-trione core, which exhibits tautomeric properties, this compound could serve as a precursor for neuroprotective or neuromodulatory agents. Such applications are particularly relevant given the growing global focus on neurodegenerative diseases like Alzheimer’s and Parkinson’s, where new molecular entities are urgently needed.

From a synthetic chemistry perspective, 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione offers intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including condensation and cyclization, which are of interest to researchers studying green chemistry and atom economy. Optimizing its production to reduce waste and improve yield is a hot topic in sustainable chemistry, aligning with the broader push for environmentally friendly synthesis methods.

The compound’s physicochemical properties, such as solubility and stability, are also critical for its practical applications. Studies have explored its behavior in various solvents and under different pH conditions, which is essential for formulating it into viable drug candidates or functional materials. These investigations often intersect with computational chemistry and molecular modeling, as researchers seek to predict its interactions and optimize its performance in biological systems.

In addition to its pharmaceutical potential, 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione has been examined for its utility in material science. Its conjugated system and rigid structure make it a candidate for organic electronic materials, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. This dual applicability in both life sciences and advanced materials underscores its interdisciplinary significance.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like 1,3-dimethyl-5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione (CAS No. 311328-27-5) will remain at the forefront of innovation. Its versatility and potential across multiple domains make it a compelling subject for ongoing research, with implications for drug discovery, sustainable synthesis, and advanced materials. For researchers and industry professionals, understanding this compound’s properties and applications is key to unlocking its full potential.